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Bis[[(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl] hydrogen phosphate Bis[[(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl] hydrogen phosphate
Brand Name: Vulcanchem
CAS No.: 147104-00-5
VCID: VC0117106
InChI: InChI=1S/C20H23N4O10P/c1-11-7-23(19(27)21-17(11)25)15-5-3-13(33-15)9-31-35(29,30)32-10-14-4-6-16(34-14)24-8-12(2)18(26)22-20(24)28/h3-8,13-16H,9-10H2,1-2H3,(H,29,30)(H,21,25,27)(H,22,26,28)/t13-,14-,15+,16+/m0/s1
SMILES: CC1=CN(C(=O)NC1=O)C2C=CC(O2)COP(=O)(O)OCC3C=CC(O3)N4C=C(C(=O)NC4=O)C
Molecular Formula: C20H23N4O10P
Molecular Weight: 510.4 g/mol

Bis[[(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl] hydrogen phosphate

CAS No.: 147104-00-5

Main Products

VCID: VC0117106

Molecular Formula: C20H23N4O10P

Molecular Weight: 510.4 g/mol

Bis[[(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl] hydrogen phosphate - 147104-00-5

CAS No. 147104-00-5
Product Name Bis[[(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl] hydrogen phosphate
Molecular Formula C20H23N4O10P
Molecular Weight 510.4 g/mol
IUPAC Name bis[[(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl] hydrogen phosphate
Standard InChI InChI=1S/C20H23N4O10P/c1-11-7-23(19(27)21-17(11)25)15-5-3-13(33-15)9-31-35(29,30)32-10-14-4-6-16(34-14)24-8-12(2)18(26)22-20(24)28/h3-8,13-16H,9-10H2,1-2H3,(H,29,30)(H,21,25,27)(H,22,26,28)/t13-,14-,15+,16+/m0/s1
Standard InChIKey AFTUVCJBTTYRAU-CAOSSQGBSA-N
Isomeric SMILES CC1=CN(C(=O)NC1=O)[C@H]2C=C[C@H](O2)COP(=O)(O)OC[C@@H]3C=C[C@@H](O3)N4C=C(C(=O)NC4=O)C
SMILES CC1=CN(C(=O)NC1=O)C2C=CC(O2)COP(=O)(O)OCC3C=CC(O3)N4C=C(C(=O)NC4=O)C
Canonical SMILES CC1=CN(C(=O)NC1=O)C2C=CC(O2)COP(=O)(O)OCC3C=CC(O3)N4C=C(C(=O)NC4=O)C
Synonyms is-5'-(2',3'-didehydro-3'-deoxythymidine) phosphate
bis-5'-D4T phosphate
PubChem Compound 164466
Last Modified Nov 11 2021
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